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Compound of Interest

Compound Name:
2-methylthio-4-

trifluoromethylbenzoic acid

Cat. No.: B1310588 Get Quote

Application Notes and Protocols for 2-
methylthio-4-trifluoromethylbenzoic acid
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 2-
methylthio-4-trifluoromethylbenzoic acid (CAS No. 142994-05-6). The information is

intended to support researchers, scientists, and drug development professionals in maintaining

a safe laboratory environment and ensuring the integrity of the compound.

Section 1: Chemical and Physical Properties
2-methylthio-4-trifluoromethylbenzoic acid is a benzoic acid derivative. Its key properties

are summarized in the table below.
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Property Value Source

CAS Number 142994-05-6 [1]

Molecular Formula C₉H₇F₃O₂S [1]

Molecular Weight 236.21 g/mol [1]

Physical State Solid, powder
Inferred from related

compounds[2]

Purity ≥97% [1]

Section 2: Safety and Hazard Information
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-methylthio-4-trifluoromethylbenzoic acid is classified with the following hazards:

H302: Harmful if swallowed[3]

H412: Harmful to aquatic life with long lasting effects[3]

Signal Word: Warning[3]

It is imperative to handle this compound with appropriate personal protective equipment and in

a well-ventilated area.

Section 3: Handling and Storage Procedures
Personal Protective Equipment (PPE)
When handling 2-methylthio-4-trifluoromethylbenzoic acid, the following PPE is mandatory:

Eye Protection: Wear chemical safety goggles or a face shield.[4]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).[5]

Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to

prevent skin contact.[4]
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Respiratory Protection: In case of inadequate ventilation or when handling large quantities,

use a NIOSH-approved respirator.[4]

Storage
Proper storage is crucial to maintain the stability and integrity of the compound.

Storage Condition Recommendation Source

Temperature 4°C [1]

Atmosphere
Store under a dry, inert

atmosphere (e.g., nitrogen).
[1]

Container
Keep in a tightly closed,

corrosion-resistant container.
[6]

Location

Store in a cool, dry, and well-

ventilated area away from

incompatible materials.

[6][7]

Incompatible Materials: Strong oxidizing agents, bases.[4][8]

Handling Workflow
The following diagram outlines the recommended workflow for handling 2-methylthio-4-
trifluoromethylbenzoic acid.
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Preparation
- Don appropriate PPE

- Ensure fume hood is operational

Weighing
- Use a dedicated, clean spatula

- Weigh in a fume hood or ventilated enclosure

Proceed to

Dissolution
- Add slowly to the solvent

- Stir to dissolve

Transfer to

Reaction
- Conduct reaction in a fume hood

- Monitor temperature and pressure

Add to

Cleanup
- Decontaminate glassware
- Dispose of waste properly

After completion
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Exposure Occurs

Identify Route of Exposure
(Swallowed, Skin, Eyes, Inhaled)

Swallowed:
Rinse mouth, seek medical attention

Ingestion

Skin Contact:
Remove clothing, wash with soap and water

Dermal

Eye Contact:
Rinse with water, seek medical attention

Ocular

Inhalation:
Move to fresh air, seek medical attention

Inhalation

Report Incident to Supervisor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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